Cas no 61561-54-4 (Benzeneacetic acid, 2-(3-methylbenzoyl)-)
61561-54-4 structure
Product Name:Benzeneacetic acid, 2-(3-methylbenzoyl)-
CAS No:61561-54-4
MF:C16H14O3
MW:254.280564785004
CID:474807
PubChem ID:15621215
Update Time:2025-04-19
Benzeneacetic acid, 2-(3-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-(3-methylbenzoyl)-
- 2-[2-(3-methylbenzoyl)phenyl]acetic acid
- DTXSID00575920
- [2-(3-Methylbenzoyl)phenyl]acetic acid
- 61561-54-4
-
- Inchi: 1S/C16H14O3/c1-11-5-4-7-13(9-11)16(19)14-8-3-2-6-12(14)10-15(17)18/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: VZHKYVMZDSDDFW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)C1C=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 254.09432
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzeneacetic acid, 2-(3-methylbenzoyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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